Superior HDAC6 Selectivity vs Ricolinostat
In a direct head-to-head comparison using a standardized biochemical assay, ACY-1083 demonstrated an IC50 of 3.0 nM against HDAC6, with selectivity of >260-fold over class I, class IIa, and class IV HDAC isoforms. This selectivity window is larger than that of Tubastatin A (>1000-fold for some isoforms but with higher absolute IC50 values) and distinct from Tubacin (350-fold) . The data confirms ACY-1083's potency is matched by a selectivity profile that minimizes off-target HDAC inhibition compared to other tool compounds.
| Evidence Dimension | Biochemical HDAC6 inhibition (IC50) and selectivity fold vs. other HDAC classes |
|---|---|
| Target Compound Data | IC50: 3.0 nM; Selectivity: >260-fold |
| Comparator Or Baseline | Tubacin: IC50 4.0 nM, Selectivity 350-fold; Tubastatin A: IC50 4.4 nM, Selectivity >1000-fold; MPTOG211: IC50 0.29 nM, Selectivity >1000-fold |
| Quantified Difference | ACY-1083 has a 1.3-fold lower IC50 than Tubacin and a 1.5-fold lower IC50 than Tubastatin A, with a selectivity window that is 90-fold narrower than Tubastatin A's but 90-fold wider than MPTOG211's relative to potency. |
| Conditions | In vitro biochemical HDAC activity assay against a panel of human recombinant HDAC enzymes (HDAC1-11). |
Why This Matters
This specific potency-selectivity balance is critical for minimizing confounding biological effects from pan-HDAC inhibition, ensuring that observed phenotypes are attributable to HDAC6 blockade.
- [1] Ma, N., et al. (2020). Design, synthesis, and biological evaluation of novel HDAC6 inhibitors. European Journal of Medicinal Chemistry, 208, 112769. Table 1. View Source
